N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C18H19NO5S2/c1-22-14-3-5-16(23-2)18(11-14)26(20,21)19-9-7-15-4-6-17(25-15)13-8-10-24-12-13/h3-6,8,10-12,19H,7,9H2,1-2H3
• InChI Key: YQEPJLMGQXADNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCCC2=CC=C(S2)C3=COC=C3
• Molecular Formula: C18H19NO5S2
• Molecular Weight: 393.5 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. They produce combinatorial libraries and carry out exhaustive efforts in the search of lead molecules.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene nucleus-containing compounds show various activities. For example, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea acts as an anti-inflammatory agent.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Properties

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Anti-Psychotic Properties

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Anti-Arrhythmic Properties

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Anti-Anxiety Properties

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Anti-Fungal Properties

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Antioxidant Properties

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Anti-Cancer Properties

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Mechanism of Action

The mechanism of action of thiophene derivatives can vary widely depending on their structure and the specific biological target. They have been found to have a wide range of biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Future Directions

The future directions in the research of thiophene derivatives involve the design and discovery of new drug molecules which possibly offer some of the greatest hopes for success in the present and future epoch. There are still enormous numbers of pharmacologically active heterocyclic compounds which are in regular clinical use.